Cas no 537713-21-6 ([1,1'-Biphenyl]-2-carboxylic acid, 4'-fluoro-4-methyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4'-fluoro-4-methyl-
• CAS No: 537713-21-6
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD11933438
• CID: 1585382
• PubChem ID: 39231859
• Update Time: 2025-04-21

[1,1'-Biphenyl]-2-carboxylic acid, 4'-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4'-fluoro-4-methyl-
• 2-(4-fluorophenyl)-5-methylbenzoic acid
• 4'-Fluoro-4-methyl-[1,1'-biphenyl]-2-carboxylic acid
• 4'-Fluoro-4-methylbiphenyl-2-carboxylic acid
• MFCD11933438
• 4'-Fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-Fluorophenyl)-5-methylbenzoic acid, 95%
• DTXSID10653506
• A1-47384
• AKOS017565381
• 537713-21-6
• SCHEMBL6492370

• MDL： MFCD11933438
• Inchi： 1S/C14H11FO2/c1-9-2-7-12(13(8-9)14(16)17)10-3-5-11(15)6-4-10/h2-8H,1H3,(H,16,17)
• InChI Key： OPYQGYGYVVNAIN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 230.07433
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives